(Butan-2-yl)[(2E)-2-(phenylmethylidene)heptyl]amine hydrochloride
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Description
Scientific Research Applications
Corrosion Inhibition : Phenyl aldehyde layers, including 2-[(phenylmethylidene)amino]butan-1ol, have been studied for their anticorrosion properties on copper. These layers show good anticorrosion protection, making them useful in anticorrosion device applications (Chira, Bucur, & Radu, 2021).
Antituberculosis Activity : Derivatives of 4-dimethylamino-2-(naphthalen-1-yl)-1-phenyl-1-(quinolin-3-yl)butan-2-ols, including compounds structurally related to (Butan-2-yl)[(2E)-2-(phenylmethylidene)heptyl]amine hydrochloride, have shown high antituberculosis activity and are being prepared for clinical practice (Omel’kov, Fedorov, & Stepanov, 2019).
Synthesis of Derivatives : The compound has been used in the synthesis of various derivatives, including those with potential biological activities. This includes the synthesis of amides and other complex organic compounds for various applications (Wahab & Al-Hiti, 2009).
Catalysis in Chemical Reactions : Compounds like this compound are used as catalysts in chemical reactions, such as urethane formation and other organic syntheses. This showcases their importance in facilitating various chemical processes (Waleed et al., 2022).
Pharmaceutical Research : While directly related research on this specific compound in pharmaceuticals is limited, structurally similar compounds have been explored for their pharmaceutical applications, indicating a potential area of exploration for this compound.
properties
IUPAC Name |
(2E)-2-benzylidene-N-butan-2-ylheptan-1-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H29N.ClH/c1-4-6-8-13-18(15-19-16(3)5-2)14-17-11-9-7-10-12-17;/h7,9-12,14,16,19H,4-6,8,13,15H2,1-3H3;1H/b18-14+; |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCUPYMGATJPFBK-LSJACRKWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=CC1=CC=CC=C1)CNC(C)CC.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCC/C(=C\C1=CC=CC=C1)/CNC(C)CC.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H30ClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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